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Compound of Interest

Compound Name: Irbesartan-d4

Cat. No.: B602480 Get Quote

An In-depth Technical Guide to the Safe Handling of Irbesartan-d4

This guide provides comprehensive safety and handling information for Irbesartan-d4, a

deuterated analog of Irbesartan. It is intended for researchers, scientists, and drug

development professionals who may handle this compound in a laboratory setting. The

information compiled is based on available safety data sheets and scientific literature.

Compound Identification and Properties
Irbesartan-d4 is the deuterium-labeled version of Irbesartan, an angiotensin II type 1 (AT1)

receptor antagonist. It is primarily used as an internal standard for the quantification of

Irbesartan in biological samples by mass spectrometry.

Table 1: Chemical and Physical Properties of Irbesartan-d4
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Property Value Reference

CAS Number 1216883-23-6 [1][2]

Molecular Formula C₂₅H₂₄D₄N₆O [2]

Molecular Weight 432.55 g/mol [2]

Appearance Solid [3]

Melting Point 180-182 °C [3]

Solubility
DMSO: 100 mg/mL (ultrasonic

and warming may be needed)

DMF: ≥ 20 mg/mL

Ethanol: ≥ 0.5 mg/mL

Water: Insoluble [3]

Hazard Identification and Toxicology
Irbesartan-d4 is classified as a hazardous substance. The primary hazards are related to skin,

eye, and respiratory irritation[1]. While specific toxicological data for the deuterated form is

limited, the data for the parent compound, Irbesartan, serves as a crucial reference.

Table 2: Hazard Identification for Irbesartan-d4

Hazard Statement GHS Classification
Precautionary
Statement

Reference

H315: Causes skin

irritation

Skin Irritation

(Category 2)

P264, P280,

P302+P352,

P332+P317

[1][4]

H319: Causes serious

eye irritation

Eye Irritation

(Category 2A)
P280 [1]

H335: May cause

respiratory irritation

Specific target organ

toxicity — single

exposure (Category 3)

P261, P271 [1][4]
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Toxicological Data (for Irbesartan)

Acute Oral Toxicity (LD50): > 2,000 mg/kg in rats[5][6].

Carcinogenicity: Not listed as a carcinogen by IARC, NTP, or OSHA[1][5].

Mutagenicity: Not found to be mutagenic in a battery of in vitro tests[5].

Reproductive Toxicity: May cause fetal harm. It is advised to avoid use during pregnancy[5]

[7][8].

Experimental Protocols: Safe Handling and Storage
Adherence to proper laboratory protocols is essential when working with Irbesartan-d4 to

minimize exposure and ensure stability.

Personal Protective Equipment (PPE)
A comprehensive assessment of risk should be conducted before handling. The following PPE

is recommended:

Eye Protection: Chemical safety goggles or glasses[3][9].

Hand Protection: Chemical-resistant gloves (e.g., nitrile) inspected before use[9].

Body Protection: A laboratory coat or appropriate protective clothing[3][9].

Respiratory Protection: If handling as a powder or if dust formation is likely, use a suitable

respirator in a well-ventilated area or a chemical fume hood[9].

Handling Procedures
Work in a well-ventilated area, preferably a chemical fume hood[9].

Avoid the formation of dust and aerosols[4][9].

Avoid contact with skin, eyes, and clothing[3][9].

Do not breathe dust, fumes, gas, mist, vapors, or spray[1].
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Wash hands thoroughly after handling[4][5].

Take precautionary measures against static discharge[1].

Storage Conditions
Proper storage is critical to maintain the integrity and stability of Irbesartan-d4.

Table 3: Recommended Storage Conditions

Condition Temperature Duration Reference

Long-term Storage (as

solid)
2-8 °C

As per manufacturer's

recommendation
[10]

Stock Solution -20 °C Up to 1 month [11]

Stock Solution -80 °C Up to 6 months [11]

Store in a cool, dry, and well-ventilated place[3][4].

Keep the container tightly closed[3][4].

Avoid repeated freeze-thaw cycles of stock solutions.

Protect from heat and sources of ignition[5][9].

Emergency Procedures
In the event of exposure or spillage, follow these first-aid and containment measures.

Table 4: First-Aid Measures
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Exposure Route Procedure Reference

Inhalation

Move the person to fresh air. If

breathing is difficult, provide

oxygen. Seek medical

attention.

[5]

Skin Contact

Immediately wash the affected

area with plenty of water.

Remove contaminated

clothing. If irritation persists,

seek medical attention.

[5]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, removing contact

lenses if present and easy to

do. Seek medical attention.

[5]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Call a

poison center or physician

immediately.

[5]

Accidental Release Measures: Ensure adequate ventilation and wear appropriate PPE. Sweep

up the spilled solid material, avoiding dust formation, and place it in a suitable container for

disposal[3][9]. Do not allow the substance to enter sewers or waterways[1].

Visualized Workflows and Pathways
Safe Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of chemical

compounds like Irbesartan-d4 in a research environment.
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Caption: Workflow for Safe Handling of Irbesartan-d4.

Mechanism of Action: Signaling Pathway
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Irbesartan functions by selectively blocking the angiotensin II type 1 (AT1) receptor, which is a

key component of the Renin-Angiotensin System (RAS). This action prevents the

vasoconstrictive effects of angiotensin II.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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